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Compound of Interest

Compound Name: trans-1,4-Dichloro-2-butene

Cat. No.: B165236

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for trans-1,4-dichloro-2-butene. It is intended
for researchers, scientists, and professionals in drug development who require detailed
spectroscopic information and experimental methodologies for this compound.

Spectroscopic Data

The following sections present the key spectroscopic data for trans-1,4-dichloro-2-butene in a
structured format.

NMR spectroscopy is a powerful analytical technique for determining the structure of organic
molecules. For trans-1,4-dichloro-2-butene, both *H and 3C NMR data provide characteristic
signals that confirm its structure. The data presented here is typically acquired in deuterated
chloroform (CDCIs).[1][2][3]

Table 1: *H NMR Spectroscopic Data for trans-1,4-Dichloro-2-butene[1][4]

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
] Olefinic protons (-
~5.8-6.0 Triplet (t) 2H
CH=CH-)
Methylene protons (-
~4.0-4.2 Doublet (d) 4H

CH:Cl)
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Table 2: 13C NMR Spectroscopic Data for trans-1,4-Dichloro-2-butene[2][3]

Chemical Shift (8) ppm Assighment
~130 Olefinic carbons (-CH=CH-)
~45 Methylene carbons (-CH2ClI)

IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of trans-1,4-dichloro-2-butene is characterized by absorptions corresponding to C-
H, C=C, and C-Cl bonds. The spectrum is often recorded as a neat liquid film.[2][5][6]

Table 3: Key IR Absorptions for trans-1,4-Dichloro-2-butene

Wavenumber (cm~?) Intensity Assignment

~3030 Medium =C-H stretch (alkene)
~2950 Medium C-H stretch (alkane)
~1650 Medium C=C stretch (alkene)
~970 Strong =C-H bend (trans alkene)
~750 Strong C-Cl stretch

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, which helps in determining the molecular weight and elemental composition. The
mass spectrum of trans-1,4-dichloro-2-butene is obtained using electron ionization (EI).[7][8]
The molecular ion peak is observed at m/z 124.[5]

Table 4: Major Fragments in the Mass Spectrum of trans-1,4-Dichloro-2-butene[9]
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miz Relative Intensity Possible Fragment
124 Moderate [CaHeCl2]* (Molecular lon)
89 High [CaHsCIJ*

53 High [CaHs]*

39 Moderate [CsHs]+

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

A sample of trans-1,4-dichloro-2-butene is dissolved in a deuterated solvent, typically CDClIs,
in an NMR tube.[10] A small amount of a reference standard, such as tetramethylsilane (TMS),
may be added for chemical shift calibration.[11] The sample is then placed in the NMR
spectrometer. For 1H NMR, a sufficient number of scans are acquired to obtain a good signal-
to-noise ratio.[12] For 33C NMR, a larger number of scans are typically required due to the
lower natural abundance of the 13C isotope.[13]

For a liquid sample like trans-1,4-dichloro-2-butene, the IR spectrum is often obtained as a
"neat" sample.[14] A drop of the liquid is placed between two salt plates (e.g., NaCl or KBr) to
form a thin film.[14][15] The plates are then mounted in the sample holder of the IR
spectrometer, and the spectrum is recorded.[16] Alternatively, the spectrum can be obtained
using an Attenuated Total Reflectance (ATR) accessory, where a drop of the sample is placed
directly on the ATR crystal.[17]

The mass spectrum is typically acquired using a Gas Chromatography-Mass Spectrometry
(GC-MS) system.[18] The sample is injected into the gas chromatograph, where it is vaporized
and separated from any impurities. The separated compound then enters the mass
spectrometer.[19] In the ion source, the molecules are ionized, commonly by electron impact
(El), which involves bombarding the molecules with a high-energy electron beam.[20] This
causes the molecule to lose an electron, forming a molecular ion, which can then fragment.
The ions are then separated by their mass-to-charge ratio and detected.[19]
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Visualizations

The following diagrams illustrate the workflow of spectroscopic analysis and the structural
features of trans-1,4-dichloro-2-butene.
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Caption: Workflow for the spectroscopic analysis of a chemical compound.
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Caption: Correlation of molecular structure with key spectroscopic signals.
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Caption: Plausible mass fragmentation pathway for trans-1,4-dichloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Analysis of trans-1,4-Dichloro-2-butene:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165236#spectroscopic-data-of-trans-1-4-dichloro-2-
butene-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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